Cas no 1780209-09-7 (5-fluoro-2-methyl-piperidine;hydrochloride)

• Product Name: 5-fluoro-2-methyl-piperidine;hydrochloride
• CAS No: 1780209-09-7
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• CID: 5266676
• Update Time: 2026-03-09

5-fluoro-2-methyl-piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methylpiperidine hydrochloride
• 5-fluoro-2-methyl-piperidine;hydrochloride

• Inchi： 1S/C6H12FN.ClH/c1-5-2-3-6(7)4-8-5;/h5-6,8H,2-4H2,1H3;1H
• InChI Key： ISJYGIJLGXBOQV-UHFFFAOYSA-N
• SMILES： N1CC(F)CCC1C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-fluoro-2-methyl-piperidine;hydrochloride

5-Fluoro-2-Methyl-Piperidine; Hydrochloride (CAS No. 1780209-09-7): A Comprehensive Overview

5-Fluoro-2-methyl-piperidine; hydrochloride (CAS No. 1780209-09-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-fluoro-2-methylpiperidine hydrochloride, is a derivative of piperidine, a versatile nitrogen-containing heterocyclic compound with a wide range of applications in drug discovery and development.

The chemical structure of 5-fluoro-2-methyl-piperidine; hydrochloride features a piperidine ring substituted with a fluorine atom at the 5-position and a methyl group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

In recent years, the interest in 5-fluoro-2-methyl-piperidine; hydrochloride has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits significant biological activity, particularly in modulating neurotransmitter systems and ion channels. These properties make it a promising candidate for the treatment of neurological disorders, such as anxiety, depression, and pain.

One of the key areas of research involving 5-fluoro-2-methyl-piperidine; hydrochloride is its role in central nervous system (CNS) disorders. Studies have demonstrated that this compound can effectively interact with serotonin and dopamine receptors, which are crucial for maintaining normal brain function. By modulating these receptors, 5-fluoro-2-methyl-piperidine; hydrochloride has the potential to alleviate symptoms associated with various CNS disorders.

In addition to its potential therapeutic applications, 5-fluoro-2-methyl-piperidine; hydrochloride has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing safe and effective drugs. The high bioavailability and low toxicity of 5-fluoro-2-methyl-piperidine; hydrochloride make it an attractive candidate for further preclinical and clinical studies.

The synthesis of 5-fluoro-2-methyl-piperidine; hydrochloride involves several well-established chemical reactions. One common approach is to start with 1-bromo-3-fluoropropane and react it with 1-methylcyclohexene in the presence of a base to form the desired piperidine derivative. The resulting product is then treated with hydrogen chloride to form the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for large-scale production.

The safety profile of 5-fluoro-2-methyl-piperidine; hydrochloride has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential use in human clinical trials.

In conclusion, 5-fluoro-2-methyl-piperidine; hydrochloride (CAS No. 1780209-09-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents for CNS disorders. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.